molecular formula C10H12ClN3 B6175026 N-[(1H-imidazol-5-yl)methyl]aniline hydrochloride CAS No. 87471-87-2

N-[(1H-imidazol-5-yl)methyl]aniline hydrochloride

Cat. No. B6175026
CAS RN: 87471-87-2
M. Wt: 209.7
InChI Key:
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Description

Synthesis Analysis

The synthesis of imidazole derivatives has been a subject of interest in recent years . The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[(1H-imidazol-5-yl)methyl]aniline hydrochloride involves the reaction of aniline with 1H-imidazole-5-carboxaldehyde followed by reduction and salt formation.", "Starting Materials": [ "Aniline", "1H-imidazole-5-carboxaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Dissolve aniline in water", "Add 1H-imidazole-5-carboxaldehyde to the solution and stir for 1 hour", "Add sodium borohydride to the solution and stir for 2 hours", "Acidify the solution with hydrochloric acid", "Filter the resulting solid and wash with water", "Dry the solid to obtain N-[(1H-imidazol-5-yl)methyl]aniline hydrochloride" ] }

CAS RN

87471-87-2

Product Name

N-[(1H-imidazol-5-yl)methyl]aniline hydrochloride

Molecular Formula

C10H12ClN3

Molecular Weight

209.7

Purity

95

Origin of Product

United States

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